Cas no 2097897-90-8 (2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one)

2-(Pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazine core substituted with a pyridinylmethyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The compound's fused pyridazine-pyridine system offers electron-rich characteristics, making it a versatile intermediate for synthesizing bioactive molecules or ligands in coordination chemistry. Its stability under standard conditions and compatibility with common organic solvents enhance its practicality in synthetic workflows. Researchers may explore its utility in developing kinase inhibitors or other biologically active agents due to its ability to engage in hydrogen bonding and π-stacking interactions. The compound's well-defined structure facilitates precise modifications for tailored applications.
2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one structure
2097897-90-8 structure
Product Name:2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one
CAS No:2097897-90-8
MF:C10H9N3O
MW:187.197961568832
CID:6388676
PubChem ID:126853153
Update Time:2025-05-19

2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one
    • F6546-1624
    • 2097897-90-8
    • 2-(pyridin-2-ylmethyl)pyridazin-3-one
    • 2-[(pyridin-2-yl)methyl]-2,3-dihydropyridazin-3-one
    • AKOS032461269
    • Inchi: 1S/C10H9N3O/c14-10-5-3-7-12-13(10)8-9-4-1-2-6-11-9/h1-7H,8H2
    • InChI Key: OVLXYVXTNRVSHY-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=NN1CC1C=CC=CN=1

Computed Properties

  • Exact Mass: 187.074561919g/mol
  • Monoisotopic Mass: 187.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 45.6Ų

2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one Pricemore >>

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Additional information on 2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one

Exploring the Potential of 2-(Pyridin-2-Yl)Methyl-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

The compound with CAS No. 2097897-90-8, known as 2-(pyridin-2-yl)methyl-2,3-dihydropyridazin-3-one, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyridazine, a heterocyclic aromatic compound, and its unique structure endows it with intriguing chemical and biological properties. The dihydro and pyridazine moieties in its structure contribute to its stability and reactivity, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-(pyridin-2-yl)methyl derivatives in drug discovery. Researchers have found that this compound exhibits significant antitumor activity, particularly against certain types of cancer cells. The mechanism behind this activity involves the inhibition of key enzymes and signaling pathways that are crucial for cancer cell proliferation and survival. These findings have opened new avenues for exploring this compound as a potential therapeutic agent in oncology.

In addition to its pharmacological applications, CAS No. 2097897-90-8 has also been studied for its role in organic synthesis. Its dihydro structure allows for versatile chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used as a building block for constructing larger heterocyclic systems or for modifying existing compounds to enhance their bioavailability or efficacy.

The synthesis of 2-(pyridin-2-yl)methyl-substituted pyridazine derivatives has been optimized in recent years. Scientists have developed efficient methods to synthesize this compound using microwave-assisted reactions or catalytic processes, which significantly reduce reaction times and improve yields. These advancements have made the compound more accessible for further research and development.

Beyond its direct applications, the study of CAS No. 2097897-90-8 has contributed to our understanding of heterocyclic chemistry. Its structure serves as a model system for investigating the electronic properties and reactivity of pyridazine derivatives. By analyzing its behavior under various conditions, researchers can gain insights into the design of new molecules with tailored properties.

In conclusion, CAS No. 2097897-90-8, or 2-(pyridin-2-Yl)methyl-substituted pyridazine derivative, represents a fascinating area of research with broad implications across multiple disciplines. Its unique chemical properties, coupled with recent advances in synthesis and application studies, position it as a key player in future developments in organic chemistry and pharmacology.

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